![molecular formula C14H10N4O3S B2890439 Methyl 2-(pyrazine-2-carboxamido)benzo[d]thiazole-6-carboxylate CAS No. 1210789-99-3](/img/structure/B2890439.png)
Methyl 2-(pyrazine-2-carboxamido)benzo[d]thiazole-6-carboxylate
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Overview
Description
“Methyl 2-(pyrazine-2-carboxamido)benzo[d]thiazole-6-carboxylate” is a complex organic compound. It contains several functional groups and rings, including a pyrazine ring, a benzothiazole ring, and a carboxylate group .
Synthesis Analysis
While the exact synthesis process for this compound isn’t available, similar compounds are often synthesized through various methods such as cyclization, ring annulation, cycloaddition, and direct C-H arylation . For instance, pyrazine-2-carboxamides can be synthesized from pyrazine-2-carboxylic acids and amines .Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. Unfortunately, without specific data, it’s difficult to provide a detailed analysis .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity .Scientific Research Applications
Chemical Synthesis and Characterization
Researchers have explored the chemical synthesis and characterization of compounds related to Methyl 2-(pyrazine-2-carboxamido)benzo[d]thiazole-6-carboxylate, focusing on their structural and chemical properties. Studies detail the synthesis of benzothiazole and pyrazine derivatives, highlighting methods to achieve specific molecular configurations and analyses of their chemical behavior under various conditions (Carter & Chesseman, 1977), (Senthilkumar, Umarani, & Satheesh, 2021).
Biological Activities
Several studies have focused on the biological activities of this compound derivatives, including their antibacterial, antifungal, and anticancer properties. For instance, a novel organic compound synthesized through the reaction between 4-amino-N-(benzo[d]thiazol-2-yl)benzamide and pyrazine-2-carboxylic acid demonstrated significant antibacterial, antifungal, and anticancer activities (Senthilkumar, Umarani, & Satheesh, 2021).
Potential Pharmaceutical Applications
Research into the potential pharmaceutical applications of these compounds includes exploring their efficacy as inhibitors of photosynthetic electron transport and their role in promoting apoptosis in cancer cell lines. Such studies provide insights into the therapeutic potential of this compound derivatives in treating various diseases (Vicentini, Guccione, Giurato, Ciaccio, Mares, & Forlani, 2005), (Liu, Gao, Huo, Ma, Wang, & Wu, 2019).
Mechanism of Action
Target of Action
It’s worth noting that thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives are known to interact with their targets through various mechanisms, depending on the nature and position of substitutions .
Biochemical Pathways
Thiazole derivatives have been found to impact a wide range of biological pathways due to their diverse biological activities .
Result of Action
Thiazole derivatives have been found to exhibit diverse biological activities, which suggests that they can have a wide range of molecular and cellular effects .
Future Directions
Properties
IUPAC Name |
methyl 2-(pyrazine-2-carbonylamino)-1,3-benzothiazole-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N4O3S/c1-21-13(20)8-2-3-9-11(6-8)22-14(17-9)18-12(19)10-7-15-4-5-16-10/h2-7H,1H3,(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUMHFTYFZGKRBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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